Cas no 89402-29-9 (2-Bromo-3-fluoro-5-(trifluoromethyl)pyridine)

2-Bromo-3-fluoro-5-(trifluoromethyl)pyridine structure
89402-29-9 structure
Product Name:2-Bromo-3-fluoro-5-(trifluoromethyl)pyridine
CAS No:89402-29-9
MF:C6H2BrF4N
MW:243.984394550323
MDL:MFCD10699118
CID:61264
PubChem ID:15592823
Update Time:2024-10-26

2-Bromo-3-fluoro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-3-fluoro-5-(trifluoromethyl)pyridine
    • 2-bromo-3-fluoro-5-trifluoromethylpyridine
    • 2-bromo-3-fluoro-5-(trifluoromethyl)-pyridine
    • Pyridine,2-bromo-3-fluoro-5-(trifluoromethyl)
    • 2-Bromo-3-fluoro-5-(trifluoromethyl)pyridine (ACI)
    • 2-Bromo-3-fluoro-5-trifluoromethyl-pyridine
    • MFCD10699118
    • SY122314
    • DB-078416
    • J-508218
    • 89402-29-9
    • AKOS005063712
    • H10972
    • Pyridine, 2-bromo-3-fluoro-5-(trifluoromethyl)-
    • MS-20261
    • DTXSID80575362
    • AB62563
    • BBL101684
    • SCHEMBL665344
    • STL555480
    • MDL： MFCD10699118
    • Inchi： 1S/C6H2BrF4N/c7-5-4(8)1-3(2-12-5)6(9,10)11/h1-2H
    • InChI Key： DNVIECHQUYQOOH-UHFFFAOYSA-N
    • SMILES： FC1C(Br)=NC=C(C(F)(F)F)C=1

Computed Properties

  • Exact Mass: 242.93100
  • Monoisotopic Mass: 242.93067g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Density: 1.786
  • Boiling Point: 187.9°C at 760 mmHg
  • Flash Point: 67.5°C
  • Refractive Index: 1.4640
  • Solubility: Not miscible or difficult to mix.
  • PSA: 12.89000
  • LogP: 3.00200

2-Bromo-3-fluoro-5-(trifluoromethyl)pyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Bromo-3-fluoro-5-(trifluoromethyl)pyridine Pricemore >>

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2-Bromo-3-fluoro-5-(trifluoromethyl)pyridine Production Method

Production Method 1

89402-28-8 89402-28-8
89402-29-9 89402-29-9
Reaction Conditions
Reference
Herbicide compositions containing pyridinyloxyphenoxyalkanoic acids, pyridinylthiophenoxyalkanoic acids, and their derivatives
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2-Bromo-3-fluoro-5-(trifluoromethyl)pyridine Raw materials

2-Bromo-3-fluoro-5-(trifluoromethyl)pyridine Preparation Products

2-Bromo-3-fluoro-5-(trifluoromethyl)pyridine Related Literature

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